Cas no 672883-63-5 ((4S)-4-aminopyrrolidin-2-one hydrochloride)

• Product Name: (4S)-4-aminopyrrolidin-2-one hydrochloride
• CAS No: 672883-63-5
• MF: C₄H₉ClN₂O
• MW: 136.5801
• MDL: MFCD20257113
• CID: 2093587
• Update Time: 2025-05-20

(4S)-4-aminopyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-Aminopyrrolidin-2-one hydrochloride
• (4S)-4-Aminopyrrolidin-2-one HCL
• (4S)-4-aminopyrrolidin-2-one hydrochloride
• (4S)-4-aminopyrrolidin-2-one;hydrochloride
• XBB88363
• (4S)-4-Aminopyrrolidin-2-one HCl ee
• (S)-4-AMINOPYRROLIDIN-2-ONE HCL
• (S)-4-amino-pyrrolidin-2-one hydrochloride
• P12720

• MDL： MFCD20257113
• Inchi： 1S/C4H8N2O.ClH/c5-3-1-4(7)6-2-3;/h3H,1-2,5H2,(H,6,7);1H/t3-;/m0./s1
• InChI Key： MTMHDNYPPBTWER-DFWYDOINSA-N
• SMILES： Cl[H].O=C1C([H])([H])[C@@]([H])(C([H])([H])N1[H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 91.7
• Topological Polar Surface Area: 55.1

Additional information on (4S)-4-aminopyrrolidin-2-one hydrochloride

(4S)-4-aminopyrrolidin-2-one hydrochloride: An Overview of a Promising Compound in Pharmaceutical Research

(4S)-4-aminopyrrolidin-2-one hydrochloride (CAS No. 672883-63-5) is a chiral compound that has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its unique structural properties and potential therapeutic applications. This compound, also known as S-(+)-4-aminopyrrolidin-2-one hydrochloride, is a derivative of pyrrolidin-2-one with an amino group attached to the 4-position, making it a valuable building block in the synthesis of various bioactive molecules.

The chiral nature of (4S)-4-aminopyrrolidin-2-one hydrochloride is particularly important in drug development, as it can significantly influence the pharmacological properties and biological activity of the final product. The (S) configuration at the 4-position imparts specific stereochemical characteristics that can enhance the compound's binding affinity to target receptors or enzymes, thereby improving its efficacy and selectivity.

Recent studies have highlighted the potential of (4S)-4-aminopyrrolidin-2-one hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a potent scaffold for the development of novel antiviral agents. Specifically, derivatives of (4S)-4-aminopyrrolidin-2-one hydrochloride have demonstrated significant antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV), making them promising candidates for further clinical investigation.

In addition to its antiviral properties, (4S)-4-aminopyrrolidin-2-one hydrochloride has also been explored for its potential in neurodegenerative diseases. A study published in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings suggest that (4S)-4-aminopyrrolidin-2-one hydrochloride could be a valuable lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of (4S)-4-aminopyrrolidin-2-one hydrochloride is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for both academic and industrial applications. One notable method involves the asymmetric hydrogenation of a suitable prochiral precursor, followed by selective functionalization to introduce the amino group at the 4-position.

The physicochemical properties of (4S)-4-aminopyrrolidin-2-one hydrochloride are well-characterized, with a molecular weight of 157.60 g/mol and a melting point ranging from 195°C to 197°C. Its solubility in water is moderate, which can be advantageous for formulating aqueous solutions for biological assays and drug delivery systems. However, care must be taken to maintain appropriate pH levels to ensure stability and prevent degradation.

In terms of safety and handling, (4S)-4-aminopyrrolidin-2-one hydrochloride is generally considered safe when used under standard laboratory conditions. However, as with any chemical compound, appropriate personal protective equipment (PPE) should be worn to minimize exposure risks. Additionally, proper storage conditions should be maintained to ensure the integrity and stability of the compound over time.

The future prospects for (4S)-4-aminopyrrolidin-2-one hydrochloride are promising, with ongoing research aimed at optimizing its structure for enhanced therapeutic effects and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this field, potentially leading to the development of new drugs that address unmet medical needs.

In conclusion, (4S)-4-aminopyrrolidin-2-one hydrochloride (CAS No. 672883-63-5) represents a versatile and promising compound with a wide range of potential applications in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and favorable physicochemical properties, make it an attractive candidate for further exploration and development into novel therapeutic agents.